5-Amino-1-(1,1-dioxothiolan-3-yl)pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-1-(1,1-dioxothiolan-3-yl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C8H10N4O2S/c9-3-6-4-11-12(8(6)10)7-1-2-15(13,14)5-7/h4,7H,1-2,5,10H2
• InChI Key: MZIRZDPVDSPRLA-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2C(=C(C=N2)C#N)N
• Molecular Formula: C8H10N4O2S
• Molecular Weight: 226.26 g/mol
• CAS No.: 956534-57-9

Description

Aminopyrazoles are a class of compounds that have shown significant potential in medicinal chemistry. They are easy-to-prepare scaffolds with large therapeutic potential. Aminopyrazoles are advantageous frameworks able to provide useful ligands for receptors or enzymes, such as p38MAPK, and different kinases, COX and others, as well as targets important for bacterial and virus infections.

Synthesis Analysis

Aminopyrazoles have been synthesized using a variety of approaches, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Molecular Structure Analysis

The pyrazole nucleus is an important building block in different areas of organic and medicinal chemistry. Pyrazole compounds are rarely found in natural products, which is probably related to the difficulty of N-N bond formation by living organisms.

Chemical Reactions Analysis

5-Amino-pyrazoles have proven to be a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds. They have been used as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities.

Safety and Hazards

The safety and hazards of aminopyrazoles can also vary widely depending on the specific compound. Some aminopyrazoles may cause skin and eye irritation.

Future Directions

The future of aminopyrazoles in medicinal chemistry looks promising. They are being studied for their potential in various therapeutic areas, and new synthetic methods are being developed to create novel aminopyrazole compounds.